2-{[3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[[2-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-3-yl]sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C25H28ClN3O3S/c1-31-20-12-11-19(15-21(20)32-2)27-22(30)16-33-24-23(17-7-9-18(26)10-8-17)28-25(29-24)13-5-3-4-6-14-25/h7-12,15H,3-6,13-14,16H2,1-2H3,(H,27,30)
• InChI Key: OKKKNAKZHZXJKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NC3(CCCCCC3)N=C2C4=CC=C(C=C4)Cl)OC
• Molecular Formula: C25H28ClN3O3S
• Molecular Weight: 486.0 g/mol
• CAS No.: 899905-07-8

Description

This compound is a spirocyclic diaza derivative featuring a 4-chlorophenyl substituent on the diazaspiro core and a 3,4-dimethoxyphenylacetamide moiety. The 3,4-dimethoxyphenyl group contributes to electronic modulation and solubility, while the thioether linkage (-S-) between the spiro core and acetamide may influence metabolic stability .

Biological Activity

2-{[3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide is a complex organic compound characterized by its unique spirocyclic structure and the presence of a sulfanyl group. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of antimicrobial, anticancer, and enzyme inhibition.

• Molecular Formula : C23H22ClN3OS
• Molecular Weight : 494.9 g/mol
• CAS Number : 899905-80-7

Antimicrobial Activity

Studies have indicated that compounds with similar structural features to 2-{[3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide exhibit significant antimicrobial properties. For instance, related compounds have shown moderate to strong activity against various bacterial strains including Salmonella typhi and Bacillus subtilis .

Anticancer Activity

The compound's structural analogs have been explored for their anticancer potential. For example, research has suggested that spirocyclic compounds can modulate pathways involved in cancer cell proliferation and survival. Preliminary findings indicate that 2-{[3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide may exhibit similar properties .

Enzyme Inhibition

Enzyme inhibition studies highlight the potential of this compound as an acetylcholinesterase (AChE) inhibitor and urease inhibitor. Compounds with similar moieties have shown strong inhibitory effects on these enzymes, suggesting that 2-{[3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide could also possess these activities .

Structure-Activity Relationship (SAR)

The biological activity of 2-{[3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide can be influenced by various structural modifications:

• Chlorine Substitution : The presence of chlorine on the phenyl ring enhances lipophilicity and may improve binding affinity to biological targets.
• Sulfanyl Group : This moiety is crucial for the biological activity as it can participate in various biochemical interactions.

Comparative Analysis with Related Compounds

Compound Name	Structural Features	Biological Activity
1-{[3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(2-methylphenyl)acetamide	Similar spirocyclic structure with chlorine substitution	Antimicrobial
N-(2-hydroxyphenyl)-2-{[3-(4-fluorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}acetamide	Hydroxy group addition	Enzyme inhibition
2-{[3-(5-bromophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide	Bromine substitution	Anticancer activity

Case Studies and Research Findings

Recent studies have focused on synthesizing derivatives of compounds similar to 2-{[3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide to evaluate their pharmacological profiles:

• Synthesis and Testing : A series of derivatives were synthesized and tested for their inhibitory effects on AChE and urease. The most potent derivatives demonstrated IC50 values significantly lower than standard drugs .
• In Vivo Studies : Further investigations are required to evaluate the in vivo efficacy and safety profile of this compound to establish its therapeutic potential.

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

The following table summarizes key structural and functional differences between the target compound and its closest analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Variations	Key Properties/Biological Notes
Target Compound : 2-{[3-(4-Chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide	CₙHₘClN₃O₃S*	~495–505 (estimated)	4-Cl on diazaspiro; 3,4-dimethoxy on acetamide	Hypothesized enhanced solubility (dimethoxy) and CNS penetration potential
Analog 1 : 2-{[3-(3,4-Dichlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide	C₂₄H₂₅Cl₂N₃O₂S	490.44	3,4-diCl on diazaspiro; 4-methoxy on acetamide	Higher lipophilicity (diCl); reduced solubility vs. target compound
Analog 2 : 2-{[3-(4-Chlorophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide	C₂₃H₂₅ClN₃OS	~450–460 (estimated)	Spiro[4.5] (smaller ring); 3,4-dimethyl on acetamide	Reduced steric hindrance (smaller spiro system); methyl groups may limit metabolic oxidation
Analog 3 : N-(3-chloro-4-fluorophenyl)-2-(3-oxo-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-4-yl)acetamide	C₂₃H₂₂ClFN₃O₂S (est.)	~486 (estimated)	3-Cl-4-F on acetamide; ketone in spiro core	Electrophilic ketone may enhance reactivity; halogen synergy for target binding
Analog 4 : N-(4-methoxyphenyl)acetamide derivatives	C₉H₁₁NO₂	165.19	Simplified structure (no spiro/diazaspiro system)	Baseline antimicrobial activity; highlights importance of methoxy in solubility

Research Findings and Functional Insights

Structural and Electronic Effects

• Spiro Ring Size : The spiro[4.6] system in the target compound provides greater conformational flexibility compared to Analog 2’s spiro[4.5], which may improve binding to larger enzymatic pockets .
• Acetamide Modifications : The 3,4-dimethoxy group (target) enhances water solubility compared to Analog 2’s 3,4-dimethyl group, which is more metabolically stable but less polar .

Computational and Crystallographic Data

• Molecular dynamics simulations predict that the dimethoxy group stabilizes hydrogen bonding with polar residues in hypothetical targets (e.g., kinase enzymes) .